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Compound of Interest

Compound Name: Anticancer agent 191

Cat. No.: B12377165

Application Notes and Protocols for Anticancer
Agent 191

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anticancer agent 191, a novel amino acid derivative of probenecid, has been identified as a
potent modulator of chemotherapy efficacy. It functions as a cancer cell-targeted efflux inhibitor,
counteracting a common mechanism of multidrug resistance (MDR). This document provides
detailed application notes and protocols for utilizing Anticancer agent 191 to enhance the
intracellular accumulation and cytotoxic effects of vinblastine, a widely used chemotherapeutic
agent.

Anticancer agent 191 is designed to inhibit the activity of several ATP-binding cassette (ABC)
transporters, including P-glycoprotein (P-gp), breast cancer resistance protein (BCRP), and
various multidrug resistance-associated proteins (MRPs)[1]. By blocking these efflux pumps,
which actively transport chemotherapeutic drugs out of cancer cells, Anticancer agent 191
effectively increases the intracellular concentration of co-administered drugs like vinblastine,
thereby potentiating their therapeutic effect[1].
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The efficacy of Anticancer agent 191 in enhancing vinblastine accumulation has been
quantified in different cancer cell lines. The following table summarizes the reported increase in
vinblastine exposure upon co-treatment with Anticancer agent 191.

Fold Increase in

Cell Line Cancer Type ] ] .
Vinblastine Accumulation

MDA-MB-231 Triple-Negative Breast Cancer 10-68

U-87MG Glioblastoma 2-5

Estrogen Receptor-Positive o ]
MCF-7 No significant increase
Breast Cancer

Data sourced from Huttunen J,
et al. (2024)[1].

Mechanism of Action

Anticancer agent 191 is a derivative of probenecid designed for targeted delivery to cancer
cells, potentially through transporters like L-type amino acid transporter 1 (LAT1)[1]. Once
inside the cell, it inhibits the function of efflux pumps such as P-glycoprotein. This inhibition
prevents the expulsion of vinblastine, leading to its accumulation within the cancer cell. The
increased intracellular concentration of vinblastine enhances its ability to disrupt microtubule
formation, leading to cell cycle arrest and apoptosis[1].
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Start: Cancer Cell Culture
(e.g., MDA-MB-231, U-87MG)

Treatment Groups:
1. Control (Vehicle)
2. Vinblastine alone
3. Agent 191 alone
4. Vinblastine + Agent 191

Short Incubation
(e.g., 1-4 hours)

Long Incubation
(e.g., 48-72 hours)

Vinblastine Accumulation Assay Cell Viability Assay Apoptosis Assay
(Cell Lysis, HPLC/LC-MS) (e.g., MTT) (e.g., Annexin V/PI Staining)

Data Analysis and Comparison

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Anticancer agent 191" to increase vinblastine
accumulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377165#anticancer-agent-191-to-increase-
vinblastine-accumulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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